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Compound of Interest

Compound Name: Nlfpc

Cat. No.: B140466 Get Quote

Disclaimer: This document is intended as a guide and should not replace a thorough

institutional review and approval process. All laboratory personnel must be trained in the proper

handling and disposal of this compound.

Essential Safety and Logistical Information
This section provides immediate safety and logistical information for the handling and disposal

of N-[2-(1-pyrrolidinyl)ethyl]fluoxetine (Nlfpc), a derivative of fluoxetine. Adherence to these

guidelines is critical to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against accidental exposure. The following table

summarizes the required PPE for handling Nlfpc in various laboratory settings.
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Operation Gloves Eye Protection Lab Coat
Respiratory
Protection

Weighing and

Aliquoting (Solid)

Nitrile or

Neoprene

Safety glasses

with side shields

Standard lab

coat

Recommended:

N95 or higher

Solution

Preparation

Nitrile or

Neoprene

Chemical splash

goggles

Chemical-

resistant lab coat

Required if not in

a fume hood

Cell Culture/In

Vitro Assays

Nitrile or

Neoprene

Safety glasses

with side shields

Standard lab

coat

Not generally

required

Animal Handling

(In Vivo)

Double-gloved

(Nitrile)

Face shield and

safety glasses

Disposable gown

over lab coat

Recommended:

N95 or higher

Emergency Procedures
In the event of an exposure, immediate action is crucial.

Exposure Type Procedure

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids.

Inhalation
Move the individual to fresh air. If breathing is

difficult, administer oxygen.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the medical personnel.
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All waste contaminated with Nlfpc must be treated as hazardous chemical waste.

Waste Type Disposal Container Procedure

Solid Waste (e.g., pipette tips,

tubes)

Labeled hazardous waste

container

Segregate from other lab

waste.

Liquid Waste (e.g., unused

solutions)

Labeled hazardous waste

container
Do not pour down the drain.

Contaminated Sharps
Sharps container for chemical

waste

Do not mix with biohazardous

sharps.

Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for preparing and using Nlfpc in in vitro

experiments, such as cell-based assays.
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Preparation

Assay

Weigh Solid Nlfpc

Dissolve in Solvent
(e.g., DMSO)

Prepare Stock Solution
(e.g., 10 mM)

Aliquot and Store
(-20°C or -80°C)

Thaw Aliquot

Begin Experiment

Prepare Working Solution
(in cell culture media)

Treat Cells

Incubate

Analyze Endpoint

Click to download full resolution via product page

Caption: Workflow for Nlfpc from solid form to in vitro cell treatment.
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Logical Flow for Spill Response
Immediate and correct response to a spill is critical to contain the hazard and prevent

exposure. The following decision tree outlines the necessary steps.
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Nlfpc Spill Occurs

Alert others in the area

Assess spill size
and location

Small spill?
(<100 mL, contained)

Large spill or outside
containment

No

Don appropriate PPE

Yes

Evacuate area

Call EH&S

Absorb with inert material

Clean area with soap
and water

Dispose of waste as
hazardous

Click to download full resolution via product page

Caption: Decision tree for responding to an Nlfpc spill.
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To cite this document: BenchChem. [Handling and Safety Protocols for N-[2-(1-
pyrrolidinyl)ethyl]fluoxetine (Nlfpc)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140466#personal-protective-equipment-for-handling-
nlfpc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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